Cas no 885278-59-1 (Ethyl 7-chloro-1H-indazole-3-carboxylate)

• Product Name: Ethyl 7-chloro-1H-indazole-3-carboxylate
• CAS No: 885278-59-1
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• MDL: MFCD07371589
• CID: 711576
• Update Time: 2024-01-31

Ethyl 7-chloro-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-chloro-1H-indazole-3-carboxylate
• 1H-Indazole-3-carboxylicacid, 7-chloro-, ethyl ester
• ethyl 7-chloro-2H-indazole-3-carboxylate
• 7-Chloro-1H-indazole-3-carboxylic acid ethyl ester
• 1H-Indazole-3-carboxylic acid, 7-chloro-, ethyl ester

• MDL： MFCD07371589
• Inchi： 1S/C10H9ClN2O2/c1-2-15-10(14)9-6-4-3-5-7(11)8(6)12-13-9/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： BJNSONPSYHSXLQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2Cl)C(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 224.03500
• Monoisotopic Mass: 224.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.7

Experimental Properties

• Density: 1.391±0.06 g/cm3(Predicted)
• Boiling Point: 386.5±22.0 °C(Predicted)
• PSA: 54.98000
• LogP: 2.39300
• pka: 9.86±0.40(Predicted)